N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-nitrobenzamide

• IUPAC Name: N-[6-methyl-2-(4-methylphenyl)benzotriazol-5-yl]-4-nitrobenzamide
• InChI: InChI=1S/C21H17N5O3/c1-13-3-7-16(8-4-13)25-23-19-11-14(2)18(12-20(19)24-25)22-21(27)15-5-9-17(10-6-15)26(28)29/h3-12H,1-2H3,(H,22,27)
• InChI Key: XCQKLPRGRSJANQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2N=C3C=C(C(=CC3=N2)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-])C
• Molecular Formula: C21H17N5O3
• Molecular Weight: 387.4 g/mol

Description

N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-nitrobenzamide is a chemical compound that has been widely used in scientific research for its unique properties. It is a benzotriazole derivative that has gained significant attention due to its potential for use in a variety of applications.

Mechanism of Action

The mechanism of action of N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-nitrobenzamide involves its ability to interact with ROS and other reactive species. The compound is able to undergo a photochemical reaction upon exposure to light, leading to the generation of singlet oxygen and other ROS. These reactive species can then react with cellular components, leading to various biological effects.
Biochemical and Physiological Effects:
N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-nitrobenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit protein kinases, and modulate the activity of various enzymes. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-nitrobenzamide is its ability to act as a fluorescent probe for detecting ROS in cells. It is also relatively easy to synthesize and purify, making it a useful tool for scientific research. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for the use of N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-nitrobenzamide in scientific research. One potential direction is the development of new derivatives with improved properties, such as increased fluorescence or decreased toxicity. Another direction is the use of this compound in combination with other agents for enhanced therapeutic effects. Additionally, further research is needed to fully understand the mechanism of action and potential applications of this compound in various fields of science.

Synthesis Methods

The synthesis of N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-nitrobenzamide involves the reaction of 4-nitrobenzoyl chloride with 6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazole in the presence of a base. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-nitrobenzamide has been used in a variety of scientific research applications. One of its most common uses is as a fluorescent probe for detecting reactive oxygen species (ROS) in cells. It has also been used as a photosensitizer for photodynamic therapy and as a potential inhibitor of protein kinases.